BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Nintedanib: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nintedanib

Cat. No.: B1663095

Nintedanib is an active pharmaceutical ingredient that requires meticulous handling and
disposal due to its potential health risks, including reproductive toxicity and organ damage
through prolonged exposure.[1] Adherence to proper disposal procedures is critical to ensure
the safety of laboratory personnel and to maintain compliance with environmental regulations.
Unused or expired nintedanib, along with any contaminated materials, must be treated as
hazardous waste.[2]

Hazard and Safety Information

Before handling Nintedanib, it is essential to be aware of its hazard classifications and the
required personal protective equipment (PPE).
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Required Personal Protective Equipment
(PPE)

Hazard Classification

o Gloves: Double nitrile or latex gloves should be
Toxic if swallowed[1] worn at all fimes.[2]

) Eye Protection: Safety glasses or goggles are
Causes serious eye damage[1]
mandatory.[2]

Protective Clothing: A lab coat, scrubs, or a
o protective suit must be worn.[2] Contaminated
Causes skin irritation[1] ]
garments should be disposed of as hazardous

waste.[2]

) - Respiratory Protection: If engineering controls
Suspected of damaging fertility or the unborn ] _ _
like a chemical fume hood are unavailable or

child[1] o . . :
insufficient, an N100 respirator is required.[2]
Engineering Controls: All handling of Nintedanib

Causes damage to organs through prolonged powder should occur within a certified chemical

exposure[1] fume hood.[2] Solutions may be handled in a

fume hood or biosafety cabinet.[2]

Core Disposal Principles

The disposal of Nintedanib is governed by strict regulations due to its hazardous nature. The
following principles are paramount:

» Hazardous Waste Classification: All unused Nintedanib and any materials that have come
into contact with it (e.g., containers, gloves, labware) must be classified and disposed of as
hazardous waste.[2]

» Prohibition of Sewer Disposal: Nintedanib waste must not be discharged into sewer
systems, drains, or any water courses.[3][4] This is in accordance with regulations such as
the EPA's Hazardous Waste Pharmaceutical Final Rule.[5]

o Mandatory Professional Disposal: The universally recommended method for final disposal is
through a licensed chemical destruction plant or hazardous material disposal company.[3][6]
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 Incineration: The preferred destruction method is controlled, high-temperature incineration,
often in a facility equipped with an afterburner and flue gas scrubbing capabilities to manage
emissions.[3][6][7]

Standard Operating Protocol: Nintedanib Disposal

This protocol outlines the step-by-step procedure for the safe collection and disposal of
Nintedanib waste in a laboratory environment.

1. Preparation and Precaution:

o Designate a specific area within a chemical fume hood for all Nintedanib handling and
waste collection.[2]

» Before beginning work, ensure all required PPE is correctly worn as specified in the table
above.[2]

2. Waste Segregation and Collection:

o Use a dedicated, properly labeled hazardous waste container that is leak-proof and has a
secure lid.[4][7]

e The label must clearly state "Hazardous Waste: Nintedanib" and include any other
information required by your institution or local regulations.

e Immediately place all Nintedanib-contaminated items into this container. This includes:

e Unused or expired Nintedanib powder or solutions.

» Contaminated personal protective equipment (gloves, disposable coats).

» Disposable labware (pipette tips, vials, culture plates).

o Materials used for cleaning spills (absorbent pads, wipes).[4]

3. Decontamination of Surfaces and Equipment:

e Following any handling of Nintedanib, thoroughly decontaminate all work surfaces and
equipment.

o Use an appropriate solvent, such as alcohol, to scrub surfaces.[4]

 All cleaning materials (e.g., wipes, paper towels) used for decontamination must be disposed
of in the designated hazardous waste container.

4. Container Management and Storage:

o Keep the hazardous waste container tightly sealed when not in use.[4]
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» Store the sealed container in a secure, well-ventilated area, away from incompatible

materials, while awaiting pickup.[3][4]

» Follow all institutional, local, and Department of Transportation (DOT) regulations for the
storage and packaging of hazardous waste.[8]

5. Final Disposal Arrangement:

» Do not place the Nintedanib waste container in common or non-hazardous trash.

» Arrange for the collection of the waste by your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous material disposal contractor.[6]

e Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately for transport.[5]

Disposal Summary for Nintedanib-Related Waste

Waste Type

Disposal Procedure

Unused/Expired Nintedanib (Powder, Solutions)

Collect in a sealed, labeled hazardous waste
container for disposal via a licensed contractor,

typically by incineration.[3][7]

Contaminated Labware (Gloves, Pipette Tips,
Vials)

Place directly into the designated hazardous

waste container for incineration.[2]

Empty Stock Containers

Must be disposed of as hazardous waste.[2]
Alternatively, containers can be triple-rinsed with
a suitable solvent, with the rinsate collected as
hazardous waste. The rinsed container can then
be punctured to prevent reuse and disposed of

according to institutional policy.[3]

Animal Bedding (from treated animals)

Bedding from animals treated with Nintedanib
should be handled and disposed of as

hazardous material.[2]

Visual Workflow for Nintedanib Disposal

The following diagrams illustrate the procedural flow for making decisions and processing

Nintedanib waste.
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Caption: Procedural workflow for the safe disposal of Nintedanib waste.
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Caption: Decision logic for segregating Nintedanib-related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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